Cas no 1806794-94-4 (4-(Aminomethyl)-3-(difluoromethyl)pyridine-5-carboxylic acid)

• Product Name: 4-(Aminomethyl)-3-(difluoromethyl)pyridine-5-carboxylic acid
• CAS No: 1806794-94-4
• MF: C₈H₈F₂N₂O₂
• MW: 202.158128738403
• CID: 4847016
• Update Time: 2025-06-08

4-(Aminomethyl)-3-(difluoromethyl)pyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-3-(difluoromethyl)pyridine-5-carboxylic acid

• Inchi： 1S/C8H8F2N2O2/c9-7(10)5-2-12-3-6(8(13)14)4(5)1-11/h2-3,7H,1,11H2,(H,13,14)
• InChI Key： XNSNVHFOCAVYLY-UHFFFAOYSA-N
• SMILES： FC(C1C=NC=C(C(=O)O)C=1CN)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 214
• XLogP3: -2.4
• Topological Polar Surface Area: 76.2

Additional information on 4-(Aminomethyl)-3-(difluoromethyl)pyridine-5-carboxylic acid

Introduction to 4-(Aminomethyl)-3-(difluoromethyl)pyridine-5-carboxylic Acid (CAS No. 1806794-94-4)

4-(Aminomethyl)-3-(difluoromethyl)pyridine-5-carboxylic acid, with the CAS number 1806794-94-4, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This compound has garnered attention due to its versatile structural features and potential applications in drug development, particularly in the design of novel therapeutic agents targeting various biological pathways.

The molecular structure of 4-(Aminomethyl)-3-(difluoromethyl)pyridine-5-carboxylic acid incorporates several key functional groups that contribute to its reactivity and utility. The presence of an aminomethyl group at the 4-position and a difluoromethyl group at the 3-position introduces unique electronic and steric properties, making it a valuable intermediate in synthetic chemistry. Additionally, the carboxylic acid moiety at the 5-position provides a site for further functionalization, enabling the construction of more complex molecular architectures.

In recent years, there has been a growing interest in fluorinated pyridines as pharmacophores due to their ability to enhance metabolic stability, binding affinity, and pharmacokinetic profiles of drug candidates. The incorporation of difluoromethyl groups into organic molecules is particularly noteworthy, as it can improve lipophilicity and resistance to enzymatic degradation. This feature has been exploited in the development of several FDA-approved drugs, highlighting the importance of fluorinated compounds in modern medicinal chemistry.

The aminomethyl group in 4-(Aminomethyl)-3-(difluoromethyl)pyridine-5-carboxylic acid offers another layer of versatility, allowing for further derivatization through amide bond formation or nucleophilic substitution reactions. This functionality is particularly useful in the synthesis of peptidomimetics and other bioactive molecules that require precise control over molecular geometry and charge distribution.

Recent advancements in computational chemistry have also facilitated the rational design of molecules like 4-(Aminomethyl)-3-(difluoromethyl)pyridine-5-carboxylic acid. By leveraging molecular modeling techniques, researchers can predict the binding modes of this compound to biological targets, such as enzymes or receptors, with high accuracy. This approach has enabled the identification of novel lead compounds with improved therapeutic potential.

The carboxylic acid group at the 5-position serves as a crucial handle for conjugation with other biomolecules, such as antibodies or nucleic acids, through ester or amide linkages. This property makes it an attractive building block for the development of conjugated drug formulations, including antibody-drug conjugates (ADCs) and nucleic acid-based therapeutics. Such formulations have shown promise in treating various diseases, including cancer and infectious disorders.

In addition to its pharmaceutical applications, 4-(Aminomethyl)-3-(difluoromethyl)pyridine-5-carboxylic acid has potential uses in materials science and agrochemicals. The unique electronic properties conferred by the fluorine atoms can be exploited in the design of organic semiconductors or catalysts with enhanced performance characteristics. Furthermore, its structural motifs may inspire new generations of pesticides or herbicides with improved efficacy and environmental safety.

The synthesis of complex molecules like 4-(Aminomethyl)-3-(difluoromethyl)pyridine-5-carboxylic acid often requires multi-step organic transformations, employing advanced catalytic systems and protecting group strategies. Recent innovations in green chemistry have also influenced synthetic methodologies, promoting solvent-free reactions and renewable feedstocks to minimize environmental impact. These advancements underscore the importance of sustainable practices in modern chemical research.

The role of computational tools in guiding synthetic routes cannot be overstated. Software packages capable of predicting reaction outcomes and optimizing synthetic pathways have become indispensable in academic and industrial laboratories. By integrating experimental data with theoretical models, researchers can streamline the discovery process, reducing both time-to-market and development costs.

The versatility of functional groups within 4-(Aminomethyl)-3-(difluoromethyl)pyridine-5-carboxylic acid also makes it a valuable tool for exploring new chemical space. By systematically modifying these groups or introducing additional substituents, chemists can generate libraries of derivatives with tailored properties for specific applications. This approach is particularly relevant in high-throughput screening programs aimed at identifying biologically active compounds.

The growing emphasis on precision medicine has further driven interest in structurally diverse compounds like 4-(Aminomethyl)-3-(difluoromethyl)pyridine-5-carboxylic acid. Personalized therapies often require drugs with high specificity for particular disease biomarkers or genetic profiles. The unique combination of functional groups in this compound allows for fine-tuning its interactions with biological targets, making it a promising candidate for such bespoke treatments.

In conclusion, 4-(Aminomethyl)-3-(difluoromethyl)pyridine-5-carboxylic acid(CAS No. 1806794-94-4) represents a fascinating example of how structural complexity can be leveraged to develop innovative solutions in pharmaceuticals and beyond. Its multifaceted utility as a synthetic intermediate and its potential applications across multiple disciplines highlight its significance as a building block for future discoveries.